Cas no 121362-78-5 (3-(3,5-dimethoxyphenyl)prop-2-enal)
3-(3,5-dimethoxyphenyl)prop-2-enal Chemical and Physical Properties
Names and Identifiers
-
- 3-(3,5-dimethoxyphenyl)prop-2-enal
- 2-Propenal, 3-(3,5-dimethoxyphenyl)-, (2E)-
- (E)-3-(3,5-Dimethoxyphenyl)acrylaldehyde
- SCHEMBL2121372
- 121362-78-5
- EN300-1846218
-
- Inchi: 1S/C11H12O3/c1-13-10-6-9(4-3-5-12)7-11(8-10)14-2/h3-8H,1-2H3/b4-3+
- InChI Key: CINMFLQINIXMBH-ONEGZZNKSA-N
- SMILES: C(=O)/C=C/C1=CC(OC)=CC(OC)=C1
Computed Properties
- Exact Mass: 192.078644241g/mol
- Monoisotopic Mass: 192.078644241g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 189
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- Density: 1.093±0.06 g/cm3(Predicted)
- Melting Point: 75-80 °C(Solv: ethyl ether (60-29-7))
- Boiling Point: 345.7±27.0 °C(Predicted)
3-(3,5-dimethoxyphenyl)prop-2-enal Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1846218-0.05g |
3-(3,5-dimethoxyphenyl)prop-2-enal |
121362-78-5 | 0.05g |
$227.0 | 2023-09-19 | ||
| Enamine | EN300-1846218-0.1g |
3-(3,5-dimethoxyphenyl)prop-2-enal |
121362-78-5 | 0.1g |
$238.0 | 2023-09-19 | ||
| Enamine | EN300-1846218-0.25g |
3-(3,5-dimethoxyphenyl)prop-2-enal |
121362-78-5 | 0.25g |
$249.0 | 2023-09-19 | ||
| Enamine | EN300-1846218-0.5g |
3-(3,5-dimethoxyphenyl)prop-2-enal |
121362-78-5 | 0.5g |
$260.0 | 2023-09-19 | ||
| Enamine | EN300-1846218-1.0g |
3-(3,5-dimethoxyphenyl)prop-2-enal |
121362-78-5 | 1g |
$785.0 | 2023-06-02 | ||
| Enamine | EN300-1846218-2.5g |
3-(3,5-dimethoxyphenyl)prop-2-enal |
121362-78-5 | 2.5g |
$529.0 | 2023-09-19 | ||
| Enamine | EN300-1846218-5.0g |
3-(3,5-dimethoxyphenyl)prop-2-enal |
121362-78-5 | 5g |
$2277.0 | 2023-06-02 | ||
| Enamine | EN300-1846218-10.0g |
3-(3,5-dimethoxyphenyl)prop-2-enal |
121362-78-5 | 10g |
$3376.0 | 2023-06-02 | ||
| Enamine | EN300-1846218-1g |
3-(3,5-dimethoxyphenyl)prop-2-enal |
121362-78-5 | 1g |
$271.0 | 2023-09-19 | ||
| Enamine | EN300-1846218-5g |
3-(3,5-dimethoxyphenyl)prop-2-enal |
121362-78-5 | 5g |
$783.0 | 2023-09-19 |
3-(3,5-dimethoxyphenyl)prop-2-enal Related Literature
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
Additional information on 3-(3,5-dimethoxyphenyl)prop-2-enal
Professional Introduction to Compound with CAS No. 121362-78-5 and Product Name 3-(3,5-dimethoxyphenyl)prop-2-enal
Compound with the CAS number 121362-78-5, identified by its systematic name 3-(3,5-dimethoxyphenyl)prop-2-enal, represents a significant compound in the realm of organic chemistry and pharmaceutical research. This aldehyde derivative, characterized by its aromatic structure and functional groups, has garnered attention due to its potential applications in various biochemical pathways and synthetic methodologies. The presence of dimethoxyphenyl moiety in its molecular framework suggests a unique set of chemical properties that make it a valuable candidate for further exploration in medicinal chemistry.
The 3-(3,5-dimethoxyphenyl)prop-2-enal molecule exhibits a conjugated system consisting of an aldehyde group and an aromatic ring, which is known to influence its reactivity and interaction with biological targets. This conjugation not only enhances its electronic properties but also opens up possibilities for diverse chemical modifications, making it a versatile building block in the synthesis of more complex molecules. Recent studies have highlighted the compound's role in developing novel therapeutic agents, particularly in the context of inflammatory diseases and neurodegenerative disorders.
In the context of contemporary pharmaceutical research, the 3-(3,5-dimethoxyphenyl)prop-2-enal has been investigated for its potential as a precursor in the synthesis of bioactive natural products. Its structural motif is reminiscent of several plant-derived compounds that have demonstrated significant pharmacological effects. Researchers have leveraged this similarity to explore synthetic routes that could lead to the development of new drugs with improved efficacy and reduced side effects. The dimethoxy substitution pattern on the aromatic ring is particularly noteworthy, as it can modulate the compound's solubility, metabolic stability, and binding affinity to biological receptors.
One of the most compelling aspects of 3-(3,5-dimethoxyphenyl)prop-2-enal is its ability to serve as a key intermediate in the synthesis of more complex molecules. For instance, it has been utilized in the preparation of flavonoid-like derivatives that exhibit potent antioxidant properties. These derivatives are being actively studied for their potential applications in anti-aging therapies and chronic disease management. The aldehyde group in the molecule allows for further functionalization through condensation reactions, leading to the formation of Schiff bases and other heterocyclic compounds that have shown promise in preclinical studies.
The compound's interaction with biological systems has also been a focal point of recent research. Studies have indicated that 3-(3,5-dimethoxyphenyl)prop-2-enal can modulate certain enzymatic pathways by acting as a competitive inhibitor or an allosteric modulator. This capability makes it an attractive candidate for developing drugs targeting metabolic disorders and enzyme-linked diseases. Additionally, its aromatic structure suggests potential interactions with nuclear receptors and other transcription factors, which could be exploited for therapeutic purposes.
From a synthetic chemistry perspective, 3-(3,5-dimethoxyphenyl)prop-2-enal offers a rich ground for exploring novel reaction pathways and catalytic systems. The development of efficient synthetic methods not only facilitates access to this compound but also provides insights into broader chemical transformations relevant to drug discovery. Advanced techniques such as transition metal-catalyzed cross-coupling reactions and photoredox catalysis have been employed to enhance the yield and selectivity of reactions involving this intermediate.
The pharmaceutical industry has taken notice of the potential applications of 3-(3,5-dimethoxyphenyl)prop-2-enal, leading to increased investment in research and development initiatives. Collaborative efforts between academic institutions and pharmaceutical companies are yielding promising results in identifying new therapeutic agents derived from this compound. Clinical trials are underway to evaluate the safety and efficacy of several derivatives under development, with initial findings indicating encouraging outcomes.
Looking ahead, the future prospects for 3-(3,5-dimethoxyphenyl)prop-2-enal appear promising as researchers continue to uncover new applications and refine synthetic methodologies. Advances in computational chemistry and artificial intelligence are expected to accelerate the discovery process by predicting novel derivatives with enhanced pharmacological properties. Furthermore, green chemistry principles are being integrated into synthetic routes to ensure sustainability and environmental responsibility.
In summary, compound with CAS No. 121362-78-5 (3-(3,5-dimethoxyphenyl)prop-2-enal) stands as a pivotal molecule in modern pharmaceutical research. Its unique structural features and versatile reactivity make it an invaluable asset in developing new drugs targeting various diseases. As research progresses, we can anticipate further breakthroughs that will expand its applications and solidify its role as a cornerstone in medicinal chemistry.
121362-78-5 (3-(3,5-dimethoxyphenyl)prop-2-enal) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)